Cas no 10567-30-3 (2-Propenoic acid,3-(aminoiminomethyl)-, (Z)- (9CI))

• Product name: 2-Propenoic acid,3-(aminoiminomethyl)-, (Z)- (9CI)
• CAS No: 10567-30-3
• MF: C₄H₆N₂O₂
• MW: 114.102640628815
• CID: 147624
• PubChem ID: 5380372

2-Propenoic acid,3-(aminoiminomethyl)-, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(aminoiminomethyl)-, (Z)- (9CI)
• (3Z)-3-Amidinoacrylic acid
• (Z)-4-amino-4-iminobut-2-enoic acid
• (?,Z)-3-(Aminoiminomethyl)-2-propenoic acid
• AC1NTFZW
• ACRYLIC ACID, 3-AMIDINO-, (Z)-
• Antibiotic 220t2
• Antibiotic 220tl
• Antibiotic U-20,904
• NSC86002
• NSC93048
• U 18202
• cis-3-Amidinoacrylic acid
• 10567-30-3
• ACRYLAMIDINE, TRANS B-CARBOXY ANTIBIOTIC 220T1 U-18202
• NSC-93048
• 2-Propenoic acid, 3-(aminoiminomethyl)-, (?,Z)-
• cis-beta-Carboxyacrylamidine
• NSC-86002
• Acrylic acid, cis-3-amidino-
• NSC 93048
• ACRYLIC ACID DERIV ANTIBIOTIC 220T2

• Inchi： InChI=1S/C4H6N2O2/c5-3(6)1-2-4(7)8/h1-2H,(H3,5,6)(H,7,8)/b2-1-
• InChI Key： PUYYOFIOXZDTMK-UPHRSURJSA-N
• SMILES： NC(/C=C\C(=O)O)=N

Computed Properties

• Exact Mass: 114.04298
• Monoisotopic Mass: 114.042927
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 87.2

Experimental Properties

• Density: 1.34
• Boiling Point: 262.5°C at 760 mmHg
• Flash Point: 112.6°C
• Refractive Index: 1.538
• PSA: 75.68
• LogP: 0.36320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Straight chain fatty acids